Cas no 1805231-17-7 (2-Amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805231-17-7
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4810427
• Update Time: 2025-08-03

2-Amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-1-4-5(7(10)11)2-13-8(12)6(4)3-14/h2,7,14H,1,3H2,(H2,12,13)
• InChI Key： NOVRNQDPHRABFZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C=1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol

Professional Introduction to 2-Amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1805231-17-7)

2-Amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol, with the CAS number 1805231-17-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core with multiple functional groups, exhibits a unique chemical profile that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural attributes of 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol include an amino group at the 2-position, a chloromethyl group at the 4-position, and a difluoromethyl group at the 5-position, complemented by a hydroxymethyl group at the 3-position. This arrangement of substituents imparts distinct reactivity and potential biological activity, making it a versatile building block for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol has emerged as a key intermediate in several synthetic pathways aimed at creating innovative pharmacological entities. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the facile introduction of additional functional groups, thereby expanding its utility in medicinal chemistry.

One of the most compelling aspects of 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its role in synthesizing compounds that interact with enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The presence of both electron-donating and electron-withdrawing groups in its structure enhances its binding affinity to biological targets, making it an attractive candidate for further exploration.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. The modifications introduced in 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol, such as the amino, chloromethyl, difluoromethyl, and hydroxymethyl groups, fine-tune its pharmacokinetic properties and biological activity. These modifications not only influence its solubility and metabolic stability but also play a crucial role in determining its interaction with biological targets.

Recent advancements in computational chemistry have further facilitated the exploration of 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol as a lead compound. Molecular modeling studies have revealed insights into its binding mode with various enzymes and receptors, providing a rational basis for designing more potent and selective inhibitors. These computational approaches have been instrumental in identifying key structural features that contribute to its bioactivity, thereby guiding synthetic modifications.

The synthesis of 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired pyridine core. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring the quality of the final product.

In conclusion, 2-amino-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1805231-17-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery and development efforts aimed at addressing various human diseases.